
Bis(diethylamino)chlorophosphine CAS number
and molecular structure.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(diethylamino)chlorophosphine

Cat. No.: B1222284 Get Quote

A Technical Guide to
Bis(diethylamino)chlorophosphine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of

Bis(diethylamino)chlorophosphine, a key reagent in synthetic chemistry. It details the

compound's chemical and physical properties, molecular structure, and provides an example of

its synthetic application.

Chemical and Physical Properties
Bis(diethylamino)chlorophosphine is a colorless to light yellow liquid.[1] It is sensitive to air

and moisture and is hygroscopic.[1] The following table summarizes its key quantitative data.
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Property Value

CAS Number 685-83-6[1][2][3][4]

Molecular Formula C₈H₂₀ClN₂P[1][2][3][4]

Linear Formula [(C₂H₅)₂N]₂PCl[2][5]

Molecular Weight 210.68 g/mol [1][2][3][5]

Boiling Point 55-57 °C at 0.2 mmHg[1][5]

Density 1.002 g/mL at 25 °C[1][5][6]

Refractive Index n20/D 1.4895[1][5][6]

Flash Point 101 °C (214 °F)[1][5]

Solubility Sparingly soluble in chloroform[1]

Molecular Structure
The molecular structure of Bis(diethylamino)chlorophosphine consists of a central

phosphorus atom bonded to a chlorine atom and two diethylamino groups.
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Caption: Molecular structure of Bis(diethylamino)chlorophosphine.

Experimental Protocols
Synthesis of Bis(diethylamino)chlorophosphine
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A common laboratory-scale synthesis involves the reaction of phosphorus trichloride with

diethylamine.[7]

Reaction: 4 (C₂H₅)₂NH + PCl₃ → [(C₂H₅)₂N]₂PCl + 2 (C₂H₅)₂NH₂Cl

Procedure: This reaction is typically carried out in an inert solvent under an inert atmosphere

(e.g., nitrogen or argon) due to the sensitivity of the reactants and products to air and moisture.

Diethylamine is slowly added to a cooled solution of phosphorus trichloride. The reaction

mixture is then stirred for a specified period, and the resulting diethylammonium chloride salt is

removed by filtration. The solvent is evaporated from the filtrate, and the crude product is

purified by vacuum distillation to yield pure Bis(diethylamino)chlorophosphine.

Application in the Synthesis of 1,2-
bis(dichlorophosphino)benzene
Bis(diethylamino)chlorophosphine serves as a precursor in the synthesis of various

organophosphorus compounds. One notable application is the synthesis of 1,2-

bis(dichlorophosphino)benzene, a ligand used in coordination chemistry.[7] The following

workflow illustrates this multi-step synthesis.
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Starting Materials

Reaction Steps

Products

1,2-Dibromobenzene

First Lithiation

n-Butyllithium (BuLi)

Second Lithiation

Bis(diethylamino)chlorophosphine
((Et2N)2PCl)

First Phosphination Second Phosphination

Hydrogen Chloride (HCl)

Cleavage of Amino Groups

C6H4(Br)Li C6H4(Br)(P(NEt2)2) C6H4(Li)(P(NEt2)2) C6H4[P(NEt2)2]2 1,2-bis(dichlorophosphino)benzene
(C6H4(PCl2)2)
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Caption: Synthesis of 1,2-bis(dichlorophosphino)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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